Cas no 105184-37-0 (Splenopentin diacetate)
Splenopentin diacetate is a synthetic pentapeptide derivative with immunomodulatory properties, derived from the active fragment of the spleen peptide tuftsin. Its diacetate salt form enhances stability and solubility, making it suitable for research and potential therapeutic applications. The compound exhibits thymomimetic activity, stimulating T-cell differentiation and immune response modulation. Its mechanism involves interaction with specific receptors on immune cells, promoting cytokine production and enhancing phagocytic activity. Splenopentin diacetate is utilized in immunological studies, particularly in investigating autoimmune disorders, immunodeficiency conditions, and vaccine adjuvants. The diacetate formulation ensures improved bioavailability and handling characteristics, facilitating precise dosing in experimental settings.
Splenopentin diacetate structure
Product Name:Splenopentin diacetate
CAS No:105184-37-0
MF:C35H59N9O13
MW:813.895468950272
CID:62528
PubChem ID:53394818
Update Time:2025-05-28
Splenopentin diacetate Chemical and Physical Properties
Names and Identifiers
-
- Splenopentin diacetate
- L-Arginyl-L-lysyl-L-alpha-glutamyl-L-valyl-L-tyrosine diacetate
- ARG-LYS-GLU-VAL-TYR
- Splenopentin Acetate
- ARG-LYS-GLU-VAL-TYR ACETATE
- ARG-LYS-GLU-VAL-TYR ACETATE SALT
- SP-5 ACETATE SALT
- SP-5,Splenin Fragment 32-36,Splenopentin
- SPLENIN FRAGMENT 32-36 ACETATE SALT
- SPLENOPENTIN ACETATE SALT
- acetic acid;4-[[6-amino-2-[[2-amino-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-5-[[1-[[1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
- ARG-LYS-GLU-VAL-TYRACETATESALT
- FT-0659533
- 105184-37-0
-
- Inchi: 1S/C31H51N9O9.2C2H4O2/c1-17(2)25(29(47)39-23(30(48)49)16-18-8-10-19(41)11-9-18)40-28(46)22(12-13-24(42)43)38-27(45)21(7-3-4-14-32)37-26(44)20(33)6-5-15-36-31(34)35;2*1-2(3)4/h8-11,17,20-23,25,41H,3-7,12-16,32-33H2,1-2H3,(H,37,44)(H,38,45)(H,39,47)(H,40,46)(H,42,43)(H,48,49)(H4,34,35,36);2*1H3,(H,3,4)
- InChI Key: VJGQADLDXWXFKW-UHFFFAOYSA-N
- SMILES: O=C(C(CCC(=O)O)NC(C(CCCCN)NC(C(CCC/N=C(\N)/N)N)=O)=O)NC(C(NC(C(=O)O)CC1C=CC(=CC=1)O)=O)C(C)C.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 753.40200
- Monoisotopic Mass: 813.423
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 57
- Rotatable Bond Count: 23
- Complexity: 1160
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 64
- XLogP3: nothing
- Topological Polar Surface Area: 402A^2
Experimental Properties
- PSA: 362.47000
- LogP: 2.44490
Splenopentin diacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P002645-100mg |
Splenopentin Acetate |
105184-37-0 | 100mg |
$100.00 | 2025-03-18 | ||
| AAPPTec | P002645-250mg |
Splenopentin Acetate |
105184-37-0 | 250mg |
$190.00 | 2025-03-18 | ||
| AAPPTec | P002645-500mg |
Splenopentin Acetate |
105184-37-0 | 500mg |
$250.00 | 2025-03-18 | ||
| TargetMol Chemicals | T21459-5 mg |
Splenopentin diacetate |
105184-37-0 | 99.16% | 5mg |
¥ 287 | 2023-07-10 | |
| TargetMol Chemicals | T21459-5mg |
Splenopentin diacetate |
105184-37-0 | 99.16% | 5mg |
¥ 287 | 2024-07-19 | |
| A2B Chem LLC | AX54902-100mg |
Splenopentin Acetate |
105184-37-0 | 95% | 100mg |
$221.00 | 2024-04-20 | |
| A2B Chem LLC | AX54902-250mg |
Splenopentin Acetate |
105184-37-0 | 250mg |
$324.00 | 2024-01-05 | ||
| A2B Chem LLC | AX54902-500mg |
Splenopentin Acetate |
105184-37-0 | 95% | 500mg |
$437.00 | 2024-04-20 | |
| MedChemExpress | HY-P0085-1mg |
Splenopentin diacetate |
105184-37-0 | 1mg |
¥241 | 2024-07-20 | ||
| TargetMol Chemicals | T21459-1mg |
Splenopentin diacetate |
105184-37-0 | 99.16% | 1mg |
¥ 142 | 2024-07-19 |
Splenopentin diacetate Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
- Other Chemical Reagents
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